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Compound of Interest

Compound Name: NBDT

Cat. No.: B12377151

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound 5-Nitrobenzo[d][1][2]dioxole-2-thione, hereafter referred to as
NBDT, is a chemical intended for research purposes only. A comprehensive Safety Data Sheet
(SDS) for this specific compound is not readily available. The following guidelines have been
compiled from data on structurally analogous compounds, primarily 5-Nitro-1,3-benzodioxole,
and should be treated as a precautionary baseline. All laboratory personnel must exercise
extreme caution and adhere to rigorous safety protocols when handling this compound. The
toxicological properties of NBDT have not been fully investigated.

Compound Identification and Properties

NBDT is a nitroaromatic heterocyclic compound with potential applications in antimicrobial and
enzyme inhibition research. Its distinct structure warrants careful handling due to the potential
for biological activity and associated hazards.
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Property Value Source

) 5-Nitrobenzo[d][1][2]dioxole-2-
Chemical Name -

thione
CAS Number 22876-21-7 LookChem
Molecular Formula C7H4AN203S LookChem
Molecular Weight 196.18 g/mol LookChem
Pale yellow to yellow _
Appearance TCI Chemicals
crystal/powder
Melting Point 244-245 °C LookChem
Boiling Point 326.7°C at 760 mmHg LookChem
Flash Point 151.4°C LookChem
Sealed in a dry environment at
Storage 0.8°C LookChem

Hazard Identification and Precautionary Measures

Based on data from analogous compounds, NBDT is classified as a hazardous substance. The
primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard GHS Classification Precautionary Statement
(Analogue) Codes (Analogue)

Skin Irritation Category 2 P264, P280, P302+P352

Eye Irritation Category 2A P280, P305+P351+P338

Respiratory Irritation Category 3 P261, P271, P304+P340

Hazard Statements (based on analogue):

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

Precautionary Statements (based on analogue):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/ eye protection/ face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/ doctor if you feel unwell.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.
o P501: Dispose of contents/ container to an approved waste disposal plant.

Experimental Protocols and Handling

Due to the lack of published, detailed experimental protocols for NBDT, a general workflow for
handling a powdered, potentially hazardous chemical in a research setting is provided. This
should be adapted to specific experimental needs in consultation with institutional safety
officers.

General Handling Workflow
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General Workflow for Handling NBDT Powder
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Hypothetical Antimicrobial MOA for NBDT
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Decision Logic for NBDT Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Synthesis routes of 5-Nitro-1,3-benzodioxole [benchchem.com]

e 2. Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-
Thienyl)-1,3,4-oxadiazoles and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Navigating the Uncharted: A Technical Guide to the
Safe Handling of NBDT]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12377151#safety-and-handling-guidelines-for-nbdt-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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